2-[4-(1H-pyrrole-2-carbonyl)morpholin-2-yl]acetic acid

• IUPAC Name: 2-[4-(1H-pyrrole-2-carbonyl)morpholin-2-yl]acetic acid
• InChI: InChI=1S/C11H14N2O4/c14-10(15)6-8-7-13(4-5-17-8)11(16)9-2-1-3-12-9/h1-3,8,12H,4-7H2,(H,14,15)
• InChI Key: DORGRLDNRMPYJI-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1C(=O)C2=CC=CN2)CC(=O)O
• Molecular Formula: C11H14N2O4
• Molecular Weight: 238.24 g/mol

Description

2-[4-(1H-pyrrole-2-carbonyl)morpholin-2-yl]acetic acid, also known as PMY-2, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research.

Scientific Research Applications

2-[4-(1H-pyrrole-2-carbonyl)morpholin-2-yl]acetic acid has shown potential in various scientific research applications, including cancer research and drug discovery. It has been found to inhibit the growth of cancer cells by inducing apoptosis and suppressing cell proliferation. This compound has also been shown to enhance the activity of certain chemotherapy drugs, making it a promising candidate for combination therapy.

Mechanism of Action

2-[4-(1H-pyrrole-2-carbonyl)morpholin-2-yl]acetic acid exerts its effects by inhibiting the activity of the enzyme dihydroorotate dehydrogenase (DHODH), which is involved in the de novo pyrimidine synthesis pathway. By inhibiting DHODH, this compound disrupts the production of nucleotides required for DNA synthesis and cell proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, inhibit cell proliferation, and enhance the activity of chemotherapy drugs. This compound has also been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of 2-[4-(1H-pyrrole-2-carbonyl)morpholin-2-yl]acetic acid is its selectivity for DHODH, which reduces the risk of off-target effects. However, this compound is not very soluble in water, which can make it difficult to work with in certain experiments. Additionally, this compound has not yet been tested in clinical trials, so its safety and efficacy in humans are still unknown.

Future Directions

There are many potential future directions for 2-[4-(1H-pyrrole-2-carbonyl)morpholin-2-yl]acetic acid research. One area of interest is the development of this compound as a cancer therapy. Further studies are needed to determine its safety and efficacy in animal models and eventually in clinical trials. Additionally, this compound could be further optimized to improve its solubility and pharmacokinetic properties. Finally, this compound could be used as a tool compound to study the role of DHODH in various biological processes.

Synthesis Methods

2-[4-(1H-pyrrole-2-carbonyl)morpholin-2-yl]acetic acid is synthesized through a multistep process that involves the reaction of 2-(2-bromoacetyl)pyrrole with morpholine, followed by the addition of sodium hydride and 2-bromoacetic acid. The final product is purified through column chromatography and characterized using various spectroscopic techniques.